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Compound of Interest

Compound Name: Butyl 3-aminobenzoate

CAS No.: 26218-03-1

Cat. No.: B074424

Get Quote

An In-depth Technical Guide to Butyl 3-aminobenzoate: Molecular Structure, Synthesis, and

Analysis

Authored by a Senior Application Scientist
Foreword: The Strategic Importance of
Aminobenzoate Scaffolds
In the landscape of modern drug discovery and materials science, the aminobenzoate scaffold

is a cornerstone. Its inherent functionalities—a nucleophilic amino group and a versatile

carboxylic acid derivative—provide a rich platform for molecular elaboration. While the ortho

(anthranilates) and para (PABA) isomers have well-documented roles, the meta-substituted

isomer, Butyl 3-aminobenzoate, offers a unique stereoelectronic profile. This guide provides

an in-depth exploration of its molecular architecture, a robust protocol for its synthesis, and a

comprehensive workflow for its structural and purity analysis. The methodologies described

herein are grounded in established chemical principles, designed to ensure reproducibility and

provide a clear rationale for each experimental choice, reflecting a commitment to scientific

integrity.
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Molecular Identity and Physicochemical
Characteristics
Butyl 3-aminobenzoate is an organic compound featuring a butyl ester functional group and

an amino group substituted at the meta-position of a benzene ring. This specific arrangement

governs its chemical reactivity and physical properties, making it a valuable intermediate in

specialized syntheses.

Core Molecular Identifiers
A precise identification is critical for regulatory compliance and scientific communication. The

key identifiers for the common tert-butyl isomer are summarized below.

Identifier Value Source

IUPAC Name tert-butyl 3-aminobenzoate [1]

CAS Number 92146-82-2 [2]

Molecular Formula C₁₁H₁₅NO₂ [2]

Molecular Weight 193.24 g/mol [2]

InChI Key
YGIRNXMYJLWFLH-

UHFFFAOYSA-N
[1]

SMILES
CC(C)

(C)OC(=O)C1=CC(=CC=C1)N
[1]

Physicochemical Properties
The compound's physical properties dictate its handling, storage, and application conditions. It

is generally soluble in common organic solvents, a trait owed to the butyl ester group, while its

water solubility is limited.[3]
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Property Value Source

Appearance
White to light beige powder or

crystals

Melting Point 76-78 °C

LogP (Computed) 2.1 [1]

Hydrogen Bond Donors 1 [1]

Hydrogen Bond Acceptors 3 [1]

Synthesis Pathway and Experimental Protocol
The most direct and reliable method for synthesizing Butyl 3-aminobenzoate is the Fischer-

Speier esterification. This acid-catalyzed reaction between 3-aminobenzoic acid and an excess

of butanol (n-butanol or tert-butanol, depending on the desired isomer) drives the equilibrium

towards the ester product.

Synthesis Workflow Diagram
The following diagram outlines the logical flow from starting materials to the purified final

product.
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Reaction Stage

Work-up & Purification

Final Product

3-Aminobenzoic Acid +
Butanol (excess)

H₂SO₄ (catalytic)

Reflux (e.g., 8-12 hours)
with Dean-Stark Trap

Neutralization
(e.g., aq. NaHCO₃)

Cool Reaction Mixture

Liquid-Liquid Extraction
(e.g., Ethyl Acetate)

Dry Organic Phase
(e.g., Na₂SO₄)

Solvent Evaporation
(Rotary Evaporator)

Purification
(Column Chromatography)

Butyl 3-aminobenzoate
(Purified Solid)

Characterize
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Purity Assessment

Structural Elucidation

Final Confirmation

Synthesized Product

HPLC-UV
(Quantitative Purity, >97%)

GC-MS
(Impurity Identification)

NMR Spectroscopy
('H & ¹³C) IR Spectroscopy

Structure & Purity Confirmed

Mass Spectrometry
(from GC-MS)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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